Cas no 1099597-45-1 (1-Chloro-2-fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene
• CAS No: 1099597-45-1
• MF: C₉H₄ClF₇
• MW: 280.569886207581
• CID: 4679985
• Update Time: 2023-08-15

1-Chloro-2-fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-2-FLUORO-3-(2,2,2-TRIFLUOROETHYL)-5-(TRIFLUOROMETHYL)BENZENE
• 1-Chloro-2-fluoro-3-(2,2,2-trifluoroethyl)-5-(trifluoromethyl)benzene

• Inchi： 1S/C9H4ClF7/c10-6-2-5(9(15,16)17)1-4(7(6)11)3-8(12,13)14/h1-2H,3H2
• InChI Key： ZIDUKYNROUJZMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(C=1F)CC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• Topological Polar Surface Area: 0